3-(2-chloroacetamido)-5-(trifluoromethyl)benzoyl chloride

• IUPAC Name: 3-[(2-chloroacetyl)amino]-5-(trifluoromethyl)benzoyl chloride
• InChI: InChI=1S/C10H6Cl2F3NO2/c11-4-8(17)16-7-2-5(9(12)18)1-6(3-7)10(13,14)15/h1-3H,4H2,(H,16,17)
• InChI Key: VGFQOAWLQGWGLE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)NC(=O)CCl)C(=O)Cl
• Molecular Formula: C10H6Cl2F3NO2
• Molecular Weight: 300.06 g/mol
• CAS No.: 2870645-07-9

Description

3-(2-Chloroacetamido)-5-(trifluoromethyl)benzoyl chloride (CFAC) is an organochloride compound that is used in the synthesis of a variety of compounds, including drugs, pesticides, and other organic compounds. CFAC has a wide range of applications due to its unique properties, including its solubility in both organic and aqueous solvents, its low toxicity, and its ability to react with a variety of functional groups. CFAC is also used in the synthesis of a variety of compounds, including drugs, pesticides, and other organic compounds.

Scientific Research Applications

3-(2-chloroacetamido)-5-(trifluoromethyl)benzoyl chloride has a wide range of applications in scientific research, including in the synthesis of drugs, pesticides, and other organic compounds. It is also used in the synthesis of a variety of peptides, proteins, and nucleic acids. In addition, this compound has been used in the synthesis of a variety of polymers, including polyurethanes and polyesters. Finally, this compound has been used in the synthesis of a variety of fluorescent dyes, which are used in a variety of biological studies.

Mechanism of Action

3-(2-chloroacetamido)-5-(trifluoromethyl)benzoyl chloride is an organochloride compound that is used as a reagent in the synthesis of a variety of compounds. The mechanism of action of this compound is not well understood, but it is believed to involve the formation of a chloroacetamido group, which can then react with a variety of functional groups.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely unknown. However, it is believed that this compound may have an effect on the activity of enzymes involved in the synthesis of proteins and nucleic acids. In addition, this compound may also have an effect on the activity of enzymes involved in the synthesis of polymers, such as polyurethanes and polyesters.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(2-chloroacetamido)-5-(trifluoromethyl)benzoyl chloride in laboratory experiments is its low toxicity, which makes it safe to handle and use. In addition, this compound is soluble in both organic and aqueous solvents, which makes it easy to use in a variety of reactions. Finally, this compound is relatively inexpensive, making it an attractive option for laboratory experiments.
The main limitation of using this compound in laboratory experiments is its lack of specificity. This compound can react with a variety of functional groups, which can lead to the formation of unwanted byproducts. In addition, the yields of reactions using this compound can be low, which can limit the usefulness of the compound in laboratory experiments.

Future Directions

The future of 3-(2-chloroacetamido)-5-(trifluoromethyl)benzoyl chloride is promising, as the compound has a wide range of applications in scientific research. One potential future direction for this compound is its use in the synthesis of new drugs and other organic compounds. In addition, this compound could be used in the synthesis of new polymers and fluorescent dyes, which could be used in a variety of biological studies. Finally, further research into the mechanism of action of this compound could lead to the development of new and more specific reactions.

Synthesis Methods

3-(2-chloroacetamido)-5-(trifluoromethyl)benzoyl chloride can be synthesized in a variety of ways. The most common method is the reaction of 2-chloroacetamide with trifluoromethylbenzoyl chloride in the presence of a base. This reaction is typically carried out in a solvent such as dichloromethane or tetrahydrofuran. The reaction can also be carried out in aqueous media, but the yields are generally lower.